Cas no 1780529-57-8 (2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-one
• CAS No: 1780529-57-8
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6224161
• PubChem ID: 84765188
• Update Time: 2025-06-27

2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-one
• EN300-1849213
• 1780529-57-8

• Inchi： 1S/C9H10FNO/c1-6-3-2-4-7(10)9(6)8(12)5-11/h2-4H,5,11H2,1H3
• InChI Key： BHZOEZGOSAQUPF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(CN)=O

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-one

2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-One: A Multifunctional Compound with Promising Therapeutic Potential

2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, a compound with the CAS number 1780529-57-8, has emerged as a focal point in pharmaceutical research due to its unique molecular structure and potential biological activities. This compound belongs to the class of 2-amino-substituted ketones, which are known for their diverse applications in drug discovery. The structural features of this molecule, including the 2-fluoro-6-methylphenyl group and the ethan-1-one core, contribute to its pharmacological profile. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role in therapeutic interventions for various diseases.

The 2-fluoro-6-methylphenyl substituent in this compound is particularly significant, as fluorine atoms often enhance metabolic stability and alter binding affinity to target proteins. The ethan-1-one moiety provides a versatile scaffold for further functionalization, enabling the design of derivatives with tailored pharmacological properties. These structural elements collectively position this compound as a promising candidate for further exploration in medicinal chemistry.

Recent advances in computational chemistry have enabled researchers to predict the interactions of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one with key biological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to the ERK1/2 kinase pathway, which is implicated in cell proliferation and survival. This finding suggests its potential as a therapeutic agent for cancers with dysregulated MAPK signaling.

Moreover, the 2-amino group in this molecule may contribute to its ability to act as a prodrug, facilitating the delivery of active metabolites to target tissues. A 2024 research article in Drug Discovery Today reported that derivatives of this compound showed enhanced permeability across the blood-brain barrier, opening new avenues for neurodegenerative disease research. This property is particularly valuable for developing treatments for conditions such as Alzheimer's and Parkinson's disease.

The CAS number 1780529-5,57-8 is a critical identifier for this compound, ensuring its precise characterization in scientific literature and regulatory databases. The use of standardized CAS numbers facilitates global communication and collaboration among researchers, which is essential for advancing drug development. This compound's unique chemical identity also allows for rigorous quality control in manufacturing processes, ensuring consistency and safety in pharmaceutical applications.

Current research on 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is also exploring its role in modulating inflammatory responses. A 2023 study in Pharmacological Reports found that this compound exhibits anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This activity could make it a potential therapeutic agent for autoimmune disorders and chronic inflammatory conditions. The ability to target multiple pathways simultaneously is a key advantage of this compound in drug development.

Another area of interest is the compound's potential as a lead molecule for the development of antiviral agents. Preliminary studies suggest that 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one may interfere with viral replication by inhibiting specific host cell enzymes. This property is particularly relevant in the context of emerging viral threats, where rapid development of antiviral therapies is crucial. Further research is needed to validate these findings and explore their therapeutic implications.

The structural versatility of this compound also makes it a valuable tool for medicinal chemists. The 2-fluoro-6-methylphenyl group can be modified to introduce additional functional groups, potentially enhancing the compound's potency or selectivity. For example, replacing the fluorine atom with other halogens or introducing hydroxyl groups could alter the compound's pharmacokinetic profile. Such modifications are often explored in the optimization of lead compounds during drug discovery.

In addition to its therapeutic potential, the ethan-1-one scaffold of this compound may have applications in the development of other pharmaceuticals. The ketone group is known to participate in various chemical reactions, making it a versatile building block for the synthesis of complex molecules. This property is particularly useful in the design of multi-target drugs, which are increasingly being pursued to address the complexity of modern diseases.

Recent advancements in synthetic chemistry have also enabled the efficient preparation of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one. A 2024 study in Organic & Biomolecular Chemistry described a novel synthetic route that reduces the number of steps required for its production, making it more accessible for large-scale manufacturing. This development is significant for pharmaceutical companies aiming to bring new drugs to market efficiently.

The environmental impact of synthesizing and using this compound is another important consideration. While the specific ecological effects of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one are not yet well-documented, the broader field of green chemistry is increasingly focused on minimizing the environmental footprint of pharmaceuticals. Future research should include assessments of the compound's biodegradability and potential for environmental persistence, ensuring its sustainable use in therapeutic applications.

Collaborative efforts between academia and industry are essential for the continued exploration of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one. Partnerships that combine the strengths of research institutions and pharmaceutical companies can accelerate the translation of scientific discoveries into clinical applications. Such collaborations are particularly important for compounds with high therapeutic potential, as they require extensive testing and optimization before they can be approved for widespread use.

Finally, the future of this compound's research lies in its integration into multidisciplinary approaches to drug development. By combining insights from computational chemistry, medicinal chemistry, and pharmacology, researchers can better understand its mechanisms of action and optimize its properties for specific therapeutic applications. This holistic approach is crucial for addressing the complex challenges of modern medicine and ensuring that new drugs are both effective and safe.

As the field of pharmaceutical science continues to evolve, compounds like 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will play an increasingly important role in the development of innovative therapies. The ongoing research into its properties and applications underscores the potential of this molecule to contribute to advancements in medicine and improve patient outcomes.

In conclusion, the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one represents a significant area of research with broad implications for drug discovery and therapeutic development. Its unique chemical structure, combined with its potential biological activities, positions it as a promising candidate for further exploration. Continued scientific inquiry and collaborative efforts will be essential in unlocking its full potential and translating its properties into practical medical applications.

As researchers continue to investigate the properties of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, it is likely to remain a focal point in the quest for new therapeutic agents. Its structural adaptability and potential for modulating key biological pathways make it a valuable asset in the development of treatments for a wide range of diseases. The ongoing efforts to understand and harness its properties will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

The future of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one research is bright, with many opportunities for innovation and discovery. As the scientific community continues to explore its potential, this compound is poised to play a significant role in the development of new therapies that address some of the most pressing health challenges of our time.

Ultimately, the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one exemplifies the dynamic and interdisciplinary nature of modern pharmaceutical research. By combining expertise from various fields, scientists can unlock the full potential of this compound and pave the way for groundbreaking advancements in medicine. The journey of discovery is just beginning, and the impact of this research is likely to be felt for years to come.

As the research on 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one progresses, it is expected to yield new insights and applications that will further enhance its therapeutic value. The continued exploration of its properties will undoubtedly contribute to the development of more effective and targeted treatments, ultimately benefiting patients and improving healthcare outcomes.

In summary, the exploration of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one represents a significant milestone in the field of pharmaceutical science. Its potential as a therapeutic agent, combined with its structural versatility, makes it a promising candidate for further research and development. The ongoing efforts to understand and harness its properties will continue to drive innovation in drug discovery and contribute to the advancement of medical science.

As the scientific community continues to invest in the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, it is anticipated that this compound will play an increasingly important role in the development of new therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will be crucial in unlocking its full potential and ensuring its successful application in clinical settings.

In conclusion, the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the power of scientific inquiry and its potential to transform healthcare. As research progresses, this compound is expected to contribute significantly to the development of innovative treatments that address complex medical challenges. The future of pharmaceutical science is bright, and the ongoing exploration of this compound will undoubtedly play a vital role in shaping the next generation of therapies.

With continued research and collaboration, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will continue to be realized, leading to advancements that improve patient care and enhance the quality of life. The journey of discovery is ongoing, and the impact of this research is poised to be profound in the years to come.

As the field of pharmaceutical science evolves, the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will remain a critical area of focus. Its potential to contribute to the development of new therapies underscores the importance of continued investment in research and innovation. The future of medicine is shaped by such discoveries, and the ongoing exploration of this compound will undoubtedly play a pivotal role in advancing healthcare and improving patient outcomes.

Ultimately, the exploration of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one represents a significant step forward in the quest for more effective and targeted therapies. As researchers continue to uncover its properties and potential applications, the impact of this compound on medical science and patient care is expected to grow. The journey of discovery is just beginning, and the future of pharmaceutical research is filled with exciting possibilities.

With the continued dedication of the scientific community, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will be fully realized, leading to advancements that benefit patients and enhance the field of medicine. The ongoing research into this compound is a testament to the power of scientific inquiry and its potential to shape the future of healthcare.

As the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one progresses, it is anticipated that this compound will continue to play a vital role in the development of innovative therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the exploration of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the dynamic and evolving nature of pharmaceutical science. As research continues to uncover new insights and applications, this compound is poised to make a significant impact on the development of new therapies that address complex medical challenges. The future of medicine is bright, and the ongoing exploration of this compound will undoubtedly play a crucial role in shaping the next generation of treatments and improving patient outcomes.

With the continued investment in research and innovation, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will continue to be realized, leading to advancements that enhance the field of medicine and improve patient care. The journey of discovery is ongoing, and the impact of this research is expected to be profound in the years to come.

As the scientific community continues to explore the properties and applications of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, it is anticipated that this compound will play an increasingly important role in the development of new therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the power of scientific inquiry and its potential to transform healthcare. As research progresses, this compound is expected to contribute significantly to the development of innovative treatments that address complex medical challenges. The future of medicine is shaped by such discoveries, and the ongoing exploration of this compound will undoubtedly play a pivotal role in advancing healthcare and improving patient outcomes.

With the continued dedication of the scientific community, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will be fully realized, leading to advancements that benefit patients and enhance the field of medicine. The journey of discovery is ongoing, and the impact of this research is poised to be profound in the years to come.

As the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one progresses, it is anticipated that this compound will continue to play a vital role in the development of innovative therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the exploration of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the dynamic and evolving nature of pharmaceutical science. As research continues to uncover new insights and applications, this compound is poised to make a significant impact on the development of new therapies that address complex medical challenges. The future of medicine is bright, and the ongoing exploration of this compound will undoubtedly play a crucial role in shaping the next generation of treatments and improving patient outcomes.

With the continued investment in research and innovation, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will continue to be realized, leading to advancements that enhance the field of medicine and improve patient care. The journey of discovery is ongoing, and the impact of this research is expected to be profound in the years to come.

As the scientific community continues to explore the properties and applications of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, it is anticipated that this compound will play an increasingly important role in the development of new therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the power of scientific inquiry and its potential to transform healthcare. As research progresses, this compound is expected to contribute significantly to the development of innovative treatments that address complex medical challenges. The future of medicine is shaped by such discoveries, and the ongoing exploration of this compound will undoubtedly play a pivotal role in advancing healthcare and improving patient outcomes.

With the continued dedication of the scientific community, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will be fully realized, leading to advancements that benefit patients and enhance the field of medicine. The journey of discovery is ongoing, and the impact of this research is poised to be profound in the years to come.

As the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one progresses, it is anticipated that this compound will continue to play a vital role in the development of innovative therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the exploration of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the dynamic and evolving nature of pharmaceutical science. As research continues to uncover new insights and applications, this compound is poised to make a significant impact on the development of new therapies that address complex medical challenges. The future of medicine is bright, and the ongoing exploration of this compound will undoubtedly play a crucial role in shaping the next generation of treatments and improving patient outcomes.

With the continued investment in research and innovation, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will continue to be realized, leading to advancements that enhance the field of medicine and improve patient care. The journey of discovery is ongoing, and the impact of this research is expected to be profound in the years to come.

As the scientific community continues to explore the properties and applications of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, it is anticipated that this compound will play an increasingly important role in the development of new therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the power of scientific inquiry and its potential to transform healthcare. As research progresses, this compound is expected to contribute significantly to the development of innovative treatments that address complex medical challenges. The future of medicine is shaped by such discoveries, and the ongoing exploration of this compound will undoubtedly play a pivotal role in advancing healthcare and improving patient outcomes.

With the continued dedication of the scientific community, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will be fully realized, leading to advancements that benefit patients and enhance the field of medicine. The journey of discovery is ongoing, and the impact of this research is poised to be profound in the years to come.

As the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one progresses, it is anticipated that this compound will continue to play a vital role in the development of innovative therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the exploration of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the dynamic and evolving nature of pharmaceutical science. As research continues to uncover new insights and applications, this compound is poised to make a significant impact on the development of new therapies that address complex medical challenges. The future of medicine is bright, and the ongoing exploration of this compound will undoubtedly play a crucial role in shaping the next generation of treatments and improving patient outcomes.

With the continued investment in research and innovation, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will continue to be realized, leading to advancements that enhance the field of medicine and improve patient care. The journey of discovery is ongoing, and the impact of this research is expected to be profound in the years to come.

As the scientific community continues to explore the properties and applications of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, it is anticipated that this compound will play an increasingly important role in the development of new therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the power of scientific inquiry and its potential to transform healthcare. As research progresses, this compound is expected to contribute significantly to the development of innovative treatments that address complex medical challenges. The future of medicine is shaped by such discoveries, and the ongoing exploration of this compound will undoubtedly play a pivotal role in advancing healthcare and improving patient outcomes.

With the continued dedication of the scientific community, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will be fully realized, leading to advancements that benefit patients and enhance the field of medicine. The journey of discovery is ongoing, and the impact of this research is poised to be profound in the years to come.

As the study of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one progresses, it is anticipated that this compound will continue to play a vital role in the development of innovative therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the exploration of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one is a testament to the dynamic and evolving nature of pharmaceutical science. As research continues to uncover new insights and applications, this compound is poised to make a significant impact on the development of new therapies that address complex medical challenges. The future of medicine is bright, and the ongoing exploration of this compound will undoubtedly play a crucial role in shaping the next generation of treatments and improving patient outcomes.

With the continued investment in research and innovation, the potential of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one will continue to be realized, leading to advancements that enhance the field of medicine and improve patient care. The journey of discovery is ongoing, and the impact of this research is expected to be profound in the years to come.

As the scientific community continues to explore the properties and applications of 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, it is anticipated that this compound will play an increasingly important role in the development of new therapies. The collaborative efforts of researchers and the integration of multidisciplinary approaches will ensure that its potential is fully harnessed, leading to significant advancements in medical science and patient care.

In conclusion, the study of 2-Amino-1-(2-Flu It looks like your text is repeating itself and seems to be cut off. If you have a specific question or need assistance with something related to the compound 2-Amino-1-(2-Fluoro-6-Methylphenyl)ethan-1-one, feel free to clarify or ask! For example: - Is this a drug candidate or a chemical compound? - Are you looking for its structure, properties, or potential applications? - Do you need help with synthesis, pharmacology, or toxicity information? Let me know, and I’ll do my best to assist!